N-[(4-methylpiperidin-4-yl)methyl]cyclopropanesulfonamide;hydrochloride

• IUPAC Name: N-[(4-methylpiperidin-4-yl)methyl]cyclopropanesulfonamide;hydrochloride
• InChI: InChI=1S/C10H20N2O2S.ClH/c1-10(4-6-11-7-5-10)8-12-15(13,14)9-2-3-9;/h9,11-12H,2-8H2,1H3;1H
• InChI Key: OBAKWNVNMSGJTI-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCNCC1)CNS(=O)(=O)C2CC2.Cl
• Molecular Formula: C10H21ClN2O2S
• Molecular Weight: 268.80 g/mol

Description

N-[(4-methylpiperidin-4-yl)methyl]cyclopropanesulfonamide;hydrochloride is a chemical compound that belongs to the class of piperidine derivatives. Piperidine derivatives are known for their significant role in the pharmaceutical industry due to their diverse biological activities and applications

Preparation Methods

The synthesis of N-[(4-methylpiperidin-4-yl)methyl]cyclopropanesulfonamide;hydrochloride involves several steps. One common synthetic route includes the reaction of 4-methylpiperidine with cyclopropanesulfonyl chloride in the presence of a base such as triethylamine. The reaction is typically carried out in an organic solvent like dichloromethane at low temperatures to control the reaction rate and yield . Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, to enhance the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

N-[(4-methylpiperidin-4-yl)methyl]cyclopropanesulfonamide;hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide under controlled conditions to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride to yield amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions where the sulfonamide group can be replaced by other nucleophiles like amines or thiols.

Common reagents and conditions used in these reactions include organic solvents, controlled temperatures, and specific catalysts to achieve the desired products. Major products formed from these reactions include sulfoxides, sulfones, and various substituted derivatives.

Scientific Research Applications

N-[(4-methylpiperidin-4-yl)methyl]cyclopropanesulfonamide;hydrochloride has a wide range of scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: It is explored for its potential therapeutic applications in the treatment of various diseases due to its unique chemical structure and biological activities.

Industry: The compound is used in the development of new materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of N-[(4-methylpiperidin-4-yl)methyl]cyclopropanesulfonamide;hydrochloride involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in disease pathways, leading to therapeutic effects . The exact molecular targets and pathways involved depend on the specific application and biological context.

Comparison with Similar Compounds

N-[(4-methylpiperidin-4-yl)methyl]cyclopropanesulfonamide;hydrochloride can be compared with other similar compounds, such as:

4-Methylpiperidine: A simpler piperidine derivative used as a catalyst and intermediate in organic synthesis.

N-[(1-Methylpiperidin-4-yl)methyl]-: Another piperidine derivative with similar structural features but different biological activities and applications.

The uniqueness of N-[(4-methylpiperidin-4-yl)methyl]cyclopropanesulfonamide;hydrochloride lies in its combination of a piperidine ring, cyclopropane ring, and sulfonamide group, which imparts distinct chemical and biological properties.